Cas no 60948-06-3 (1',3,3,5-Tetramethylspiro[2,4-dihydropyrido[4,3-b]indole-1,4'-piperidine])

• Product name: 1',3,3,5-Tetramethylspiro[2,4-dihydropyrido[4,3-b]indole-1,4'-piperidine]
• CAS No: 60948-06-3
• MF: C₁₉H₂₇N₃
• MW: 297.437784433365
• CID: 2674546

1',3,3,5-Tetramethylspiro[2,4-dihydropyrido[4,3-b]indole-1,4'-piperidine] Chemical and Physical Properties

Names and Identifiers

• 1,2,3,4-Tetrahydro-1',3,3,5-tetramethylspiro[γ-carboline-1,4'-piperidine]
• Q63391973
• 3,3,5-TRIMETHYL-1,2,3,4-TETRAHYDRO-GAMMA-CARBOLINE-1-SPIRO-4'-(1'-METHYL)PIPERIDINE
• AZWJISVTQFEJDN-UHFFFAOYSA-N
• 4-Spiro-(N-methylpiperidyl)-2,2,9-trimethyl-1,2,3,4-tetrahydro-.gamma.-carboline
• 1,2,3,4-Tetrahydro-1',3,3,5-tetramethylspiro[gamma-carboline-1,4'-piperidine]
• 4-Spiro-(4-N-methylpiperidyl)-2,2,9-trimethyl-1,2,3,4-tetrahydro-.gamma.-carboline
• 1',3,3,5-Tetramethylspiro[2,4-dihydropyrido[4,3-b]indole-1,4'-piperidine]

• Inchi： 1S/C19H27N3/c1-18(2)13-16-17(14-7-5-6-8-15(14)22(16)4)19(20-18)9-11-21(3)12-10-19/h5-8,20H,9-13H2,1-4H3
• InChI Key： AZWJISVTQFEJDN-UHFFFAOYSA-N
• SMILES： N1C(C)(C)CC2=C(C3C=CC=CC=3N2C)C21CCN(C)CC2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 424
• Topological Polar Surface Area: 20.2